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Introduction

Ravuconazole (formerly BMS-207147 and ER-30346) is a broad-spectrum triazole antifungal
agent. Structurally related to fluconazole and voriconazole, it has demonstrated potent in vitro
activity against a wide range of fungal pathogens, including yeasts, molds, and dermatophytes.
[1][2] This technical guide provides an in-depth overview of the in vitro antifungal activity of
ravuconazole, detailing its mechanism of action, experimental testing protocols, and a
summary of its activity against key fungal species. This document is intended for researchers,
scientists, and drug development professionals in the field of mycology and infectious
diseases.

Mechanism of Action

Similar to other azole antifungal agents, ravuconazole's primary mechanism of action is the
inhibition of the fungal cytochrome P450 enzyme, lanosterol 14a-demethylase.[1][3] This
enzyme is a critical component of the ergosterol biosynthesis pathway.[3][4] Ergosterol is the
principal sterol in the fungal cell membrane, where it plays a vital role in maintaining membrane
fluidity, integrity, and the function of membrane-bound enzymes.[4][5]

By inhibiting lanosterol 14a-demethylase, ravuconazole disrupts the conversion of lanosterol to
ergosterol.[3][6] This leads to a depletion of ergosterol and an accumulation of toxic 14a-
methylated sterol precursors in the fungal cell membrane.[3][7] The altered sterol composition
increases membrane permeability and disrupts cellular processes, ultimately leading to the
inhibition of fungal growth (fungistatic effect) and, in some cases, fungal cell death (fungicidal
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effect).[7][8] The high affinity and selectivity of ravuconazole for the fungal cytochrome P450
enzyme over its human counterpart contribute to its favorable safety profile.[3]
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Mechanism of Action of Ravuconazole.

Quantitative In Vitro Activity

The in vitro potency of ravuconazole has been evaluated against a vast number of clinical
fungal isolates. The following tables summarize the Minimum Inhibitory Concentration (MIC)
data, including the MIC required to inhibit 50% (MICso0) and 90% (MICo0) of isolates, and the

overall MIC range.

Table 1: In Vitro Activity of Ravuconazole and
Comparator Antifungals against Candida Species
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Species ]
(No. of Antifungal MIC Range MICso MICo0 Reference(s
0.0
Agent (hg/mL) (hg/mL) (hg/mL) )
Isolates)
C. albicans Ravuconazol
<0.007 - 4 0.015 0.03 [51[9]
(3,883) e
Voriconazole <0.007 -8 0.015 0.03 [519]
Fluconazole <0.12->128 0.25 1 [5]
C. glabrata Ravuconazol
<0.007 - 8 0.25 1 [5119]
(884) e
Voriconazole <0.007 - 8 0.12 1 [5][9]
Fluconazole <0.12 - >128 8 32 [5]
C.
o Ravuconazol
parapsilosis <0.007 - 2 0.03 0.12 [5]
e
(691)
Voriconazole <0.007 - 2 0.03 0.12 [5]
Fluconazole <0.12 - >128 1 2 [5]
C. tropicalis Ravuconazol
<0.007 - 4 0.03 0.12 [5]
(570) e
Voriconazole <0.007 -4 0.03 0.12 [5]
Fluconazole <0.12 - >128 1 4 [5]
C. krusei Ravuconazol
0.03-2 0.12 0.25 [5]
(227) e
Voriconazole 0.015-4 0.12 0.5 [5]
Fluconazole 2->128 32 64 [5]
, Ravuconazol
C. auris (15) 0.032-0.25 - - [10]
e
Voriconazole 0.032-1 - - [10]
© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5574775/
http://www.njccwei.com/uploadfiles/2024/01/20240103142342341.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5574775/
http://www.njccwei.com/uploadfiles/2024/01/20240103142342341.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5574775/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5574775/
http://www.njccwei.com/uploadfiles/2024/01/20240103142342341.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5574775/
http://www.njccwei.com/uploadfiles/2024/01/20240103142342341.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5574775/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5574775/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5574775/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5574775/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5574775/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5574775/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5574775/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5574775/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5574775/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5574775/
https://www.researchgate.net/file.PostFileLoader.html?id=55b324fe5e9d97d2638b45b8&assetKey=AS%3A273819233652736%401442295000257
https://www.researchgate.net/file.PostFileLoader.html?id=55b324fe5e9d97d2638b45b8&assetKey=AS%3A273819233652736%401442295000257
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fluconazole 4 - >256 - - [10]

Table 2: In Vitro Activity of Ravuconazole and

i | . i :

Species .
(No. of Antifungal MIC Range MICso MICo0 Reference(s
0.0
Agent (ng/mL) (ng/mL) (ng/mL) )
Isolates)

A. fumigatus Ravuconazol

<0.03-2 0.25 0.5 [8]
(114) e
Voriconazole <0.03-1 0.25 0.5 [8]
Itraconazole <0.03 - >8 0.5 1 [8]
Amphotericin
0.12-2 1 1 [8]
B
Ravuconazol
A. flavus (13) 0.12-0.5 0.25 0.5 [8]
e
Voriconazole 0.12-0.5 0.25 0.5 [8]
Itraconazole 0.12-0.5 0.25 0.5 [8]
Amphotericin
05-2 1 2 [8]
B
Ravuconazol
A. terreus (8) 0.12-0.5 0.25 0.5 [8]
e
Voriconazole 012-1 0.5 1 [8]
Itraconazole 0.25-1 0.5 1 [8]
Amphotericin
1->8 4 >8 [8]

B

Table 3: In Vitro Activity of Ravuconazole and
Comparator Antifungals against Dermatophytes and
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Other Fungi

Species

(No. of Antifungal MIC Range MICso MICo0 Reference(s
0.0
Agent (ng/mL) (ng/mL) (ng/mL) )
Isolates)
Dermatophyt Ravuconazol
0.015-8.0 0.12 0.5 [71[11]
es (129) e
Terbinafine 0.003->2.0 0.015 0.03 [71[11]
Itraconazole 0.015->8.0 0.12 1 [7][11]
Cryptococcus  Ravuconazol
0.25 [12]
neoformans e
Itraconazole - - 0.5 [12]
Fluconazole - - 8 [12]
Rhizopus Ravuconazol
1.0 - [13]
oryzae e
Voriconazole - >8 - [8]
Posaconazol
1 - [8]

e

Experimental Protocols for In Vitro Susceptibility
Testing

The in vitro activity of ravuconazole is predominantly determined using standardized broth
microdilution methods developed by the Clinical and Laboratory Standards Institute (CLSI),
specifically documents M27 for yeasts and M38 for filamentous fungi.[14][15]

CLSI M27: Reference Method for Yeasts

The CLSI M27 standard provides a reproducible method for testing the susceptibility of
Candida spp. and Cryptococcus neoformans.[10][14] The general workflow is as follows:
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e Inoculum Preparation: Fungal isolates are grown on a solid medium (e.g., Potato Dextrose
Agar) to ensure purity and viability. Colonies are then suspended in sterile saline, and the
turbidity is adjusted to a 0.5 McFarland standard, which corresponds to approximately 1-5 x
106 CFU/mL. This suspension is further diluted in RPMI 1640 medium to achieve the final
inoculum concentration.[16][17]

o Antifungal Agent Preparation: Ravuconazole and other antifungal agents are prepared in a
series of twofold dilutions in microtiter plates according to CLSI guidelines.[5]

¢ Inoculation and Incubation: The standardized fungal inoculum is added to each well of the
microtiter plate containing the serially diluted antifungal agents. The plates are then
incubated at 35°C.[5][18]

e Reading of MICs: For azoles like ravuconazole, the Minimum Inhibitory Concentration (MIC)
is determined after 24-48 hours of incubation.[5][18] The MIC is defined as the lowest drug
concentration at which a prominent decrease in turbidity (approximately 50% growth
inhibition) is observed compared to the growth in the drug-free control well.[5]

CLSI M38: Reference Method for Filamentous Fungi

For molds such as Aspergillus spp., the CLSI M38 standard is the reference method.[9][15] The
protocol is similar to M27 but with modifications to accommodate the different growth
characteristics of filamentous fungi.

e Inoculum Preparation: Conidia are harvested from mature fungal cultures and suspended in
a sterile saline solution containing a wetting agent (e.g., Tween 20). The conidial suspension
is then counted using a hemocytometer and adjusted to the desired final concentration in
RPMI 1640 medium.[9]

 Inoculation and Incubation: Microtiter plates with pre-prepared antifungal dilutions are
inoculated with the standardized conidial suspension and incubated at 35°C for 48-72 hours.
[13]

e Reading of MICs: For azoles, the MIC is defined as the lowest concentration of the antifungal
agent that shows complete inhibition of growth.[13]
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CLSI Broth Microdilution Susceptibility Testing Workflow.
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Summary and Conclusion

Ravuconazole exhibits potent and broad-spectrum in vitro antifungal activity against a wide
array of clinically important fungi. Its activity against many species of Candida, including
fluconazole-resistant isolates, and various molds like Aspergillus is comparable or superior to
other established azole agents.[5][8] The well-defined mechanism of action, targeting the
fungal-specific ergosterol biosynthesis pathway, provides a solid basis for its antifungal efficacy.
Standardized in vitro testing methodologies, primarily those from CLSI, are crucial for the
consistent and reliable determination of its antifungal potency. The comprehensive data
presented in this guide underscore the potential of ravuconazole as a significant agent in the
management of fungal infections.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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